Cas no 1259909-65-3 (methyl (2S)-2-amino-3-(4-bromopyridin-2-yl)propanoate)

• Product Name: methyl (2S)-2-amino-3-(4-bromopyridin-2-yl)propanoate
• CAS No: 1259909-65-3
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• MDL: MFCD18214261
• CID: 5607681
• PubChem ID: 165914437
• Update Time: 2025-06-10

methyl (2S)-2-amino-3-(4-bromopyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinepropanoic acid, α-amino-4-bromo-, methyl ester, (αS)-
• Methyl (2S)-2-amino-3-(4-bromo(2-pyridyl))propanoate
• methyl (2S)-2-amino-3-(4-bromopyridin-2-yl)propanoate

• MDL： MFCD18214261
• Inchi： 1S/C9H11BrN2O2/c1-14-9(13)8(11)5-7-4-6(10)2-3-12-7/h2-4,8H,5,11H2,1H3/t8-/m0/s1
• InChI Key： KVJVNZBQPWTDFA-QMMMGPOBSA-N
• SMILES： C(C1N=CC=C(Br)C=1)[C@H](N)C(=O)OC

Experimental Properties

• Density: 1.504±0.06 g/cm3(Predicted)
• Boiling Point: 332.5±37.0 °C(Predicted)
• pka: 5.98±0.33(Predicted)

Additional information on methyl (2S)-2-amino-3-(4-bromopyridin-2-yl)propanoate

Introduction to Methyl (2S)-2-Amino-3-(4-Bromopyridin-2-yl)Propanoate (CAS No. 1259909-65-3)

Methyl (2S)-2-amino-3-(4-bromopyridin-2-yl)propanoate, with the CAS number 1259909-65-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group, an amino alcohol moiety, and a brominated pyridine ring. The stereochemistry at the second carbon of the propanoate group is S, making it a chiral molecule with potential applications in asymmetric synthesis and drug development.

Methyl (2S)-2-amino-3-(4-bromopyridin-2-yl)propanoate has been the subject of recent studies focusing on its synthesis, properties, and potential biological activities. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of medicinal chemistry. The presence of the bromine atom in the pyridine ring introduces electronic effects that can influence the compound's reactivity and pharmacokinetic properties.

The synthesis of methyl (2S)-2-amino-3-(4-bromopyridin-2-yl)propanoate involves multi-step organic reactions, including nucleophilic substitutions, reductions, and esterifications. Recent advancements in asymmetric catalysis have enabled the efficient preparation of this compound with high enantiomeric excess, which is crucial for its application in chiral resolution and enantioselective reactions.

In terms of biological activity, methyl (2S)-2-amino-3-(4-bromopyridin-2-yl)propanoate has shown promise as a lead compound for drug discovery. Studies have indicated that it may exhibit modulatory effects on certain enzyme activities or receptor interactions, though further research is required to fully elucidate its pharmacological profile. The compound's structure suggests potential applications in areas such as anti-inflammatory agents or neuroprotective drugs.

From an analytical standpoint, methyl (2S)-2-amino-3-(4-bromopyridin-2-yl)propanoate can be characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These methods provide insights into its molecular structure, purity, and stability under various conditions. Recent studies have also employed computational chemistry tools to model its interactions with biological targets, further enhancing our understanding of its potential therapeutic uses.

Looking ahead, methyl (2S)-2-amino-3-(4-bromopyridin-2-y1l)propanoate represents a valuable building block for constructing more complex molecules with enhanced bioactivity. Its chiral nature and functional groups make it an ideal candidate for exploring stereochemical outcomes in chemical reactions. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing both academic and industrial efforts in drug discovery and chemical synthesis.